Cas no 501351-95-7 (4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 501351-95-7
• MF: C₂₁H₂₄N₄O₅S
• MW: 444.504063606262
• CID: 6435770
• PubChem ID: 2158913
• Update Time: 2025-05-24

4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-[butyl(methyl)sulfamoyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(N-butyl-N-methylsulfamoyl)-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Oprea1_438126
• AKOS024583558
• 501351-95-7
• F0559-0125
• Benzamide, 4-[(butylmethylamino)sulfonyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C21H24N4O5S/c1-4-5-14-25(2)31(27,28)16-12-10-15(11-13-16)19(26)22-21-24-23-20(30-21)17-8-6-7-9-18(17)29-3/h6-13H,4-5,14H2,1-3H3,(H,22,24,26)
• InChI Key： NBCVQGMYEHKSOW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)C1=CC=C(S(N(CCCC)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 444.14674105g/mol
• Monoisotopic Mass: 444.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• pka: 9.75±0.70(Predicted)

Additional information on 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 501351-95-7)

4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, identified by its CAS number 501351-95-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a 1,3,4-oxadiazole core linked to a benzamide moiety. The presence of a butyl(methyl)sulfamoyl group further enhances its chemical complexity, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural design of 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is meticulously crafted to optimize its pharmacological properties. The 1,3,4-oxadiazole ring is a well-known pharmacophore that exhibits diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Its incorporation into the molecular structure of this compound suggests potential therapeutic benefits in modulating cellular pathways associated with these conditions.

Moreover, the benzamide moiety is another critical component that contributes to the compound's biological activity. Benzamides are widely recognized for their role in various pharmacological mechanisms, including pain relief and anti-inflammatory effects. The specific substitution pattern on the benzamide group in this compound enhances its interaction with biological targets, potentially leading to improved efficacy and selectivity.

The butyl(methyl)sulfamoyl group adds an additional layer of functionality to the molecule. This moiety is known to influence the solubility and metabolic stability of pharmaceutical compounds, making it an attractive feature for drug development. By incorporating this group into the structure of 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, researchers aim to enhance its bioavailability and pharmacokinetic properties.

The 2-methoxyphenyl substituent on the 1,3,4-oxadiazole ring further refines the compound's chemical profile. Methoxyphenyl groups are often included in drug molecules due to their ability to modulate electronic properties and improve binding affinity to biological targets. This substitution may enhance the compound's interaction with enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. Studies using virtual screening and docking simulations have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors relevant to inflammatory and degenerative diseases.

In vitro studies have begun to explore the pharmacological profile of 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, providing initial insights into its potential therapeutic applications. Preliminary results indicate that this compound demonstrates significant inhibitory effects on key inflammatory mediators. These findings align with the growing interest in developing novel anti-inflammatory agents that target multiple pathways simultaneously.

The synthesis of 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a culmination of years of research in organic chemistry and medicinal biology. The synthetic strategy employed involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex core structure efficiently.

The chemical stability of this compound under various conditions has also been thoroughly evaluated. Stability studies are crucial for determining its shelf life and ensuring consistency in pharmaceutical formulations. Preliminary data suggest that 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide maintains its structural integrity under standard storage conditions but may degrade under extreme pH or temperature fluctuations.

As research progresses, additional derivatives of this compound are being explored to optimize its pharmacological properties further. By modifying specific functional groups or introducing new substituents, scientists aim to enhance its efficacy while minimizing potential side effects. This iterative approach is essential for developing safe and effective pharmaceutical agents.

The development of novel therapeutic agents like 4-butyl(methyl)sulfamoyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is supported by collaborative efforts between academic researchers and industry professionals. These partnerships facilitate the translation of laboratory discoveries into clinical applications that can improve patient outcomes worldwide. Continued investment in research infrastructure and innovation will be critical for advancing our understanding of complex biological systems and developing next-generation therapeutics.